Cas no 5282-14-4 (Olean-12-ene-3,11-diol, (3b,11a)-)

• Product Name: Olean-12-ene-3,11-diol, (3b,11a)-
• CAS No: 5282-14-4
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 837312
• PubChem ID: 13918523
• Update Time: 2025-04-19

Olean-12-ene-3,11-diol, (3b,11a)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-3,11-diol, (3b,11a)-
• Olean-12-ene-3,11-diol
• C19942
• Q27132439
• (3,11)-Olean-12-ene-3,11-diol; 11-Hydroxy--amyrin
• (3S,4aR,6aR,6bS,8aR,12aR,14R,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,14-diol
• FS-9976
• CHEBI:63177
• 5282-14-4
• olean-12-ene-3beta,11alpha-diol
• 11alpha-hydroxy-beta-amyrin
• 11alpha-Dihydroxyolean-12-ene
• AKOS032962097
• B0005-190224
• (6AR,6BS,8AR,12AS,14AR,14BS)-4,4,6A,6B,8A,11,11,14B-OCTAMETHYL-1,2,3,4A,5,6,7,8,9,10,12,12A,14,14A-TETRADECAHYDROPICENE-3,14-DIOL
• Olean-12-ene-3β，11α-diol
• 3beta,11alpha-Dihydroxyoleana-12-ene
• [ "" ]

• Inchi： 1S/C30H50O2/c1-25(2)13-14-27(5)15-16-29(7)19(20(27)18-25)17-21(31)24-28(6)11-10-23(32)26(3,4)22(28)9-12-30(24,29)8/h17,20-24,31-32H,9-16,18H2,1-8H3/t20-,21+,22-,23-,24+,27+,28-,29+,30+/m0/s1
• InChI Key： UBUHIKQRNDOKCZ-JABDUKPASA-N
• SMILES： O[C@@H]1C=C2[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]2(C)[C@]2(C)CC[C@H]3C(C)(C)[C@H](CC[C@]3(C)[C@H]21)O

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 523.0±50.0 °C at 760 mmHg
• Flash Point: 211.3±24.7 °C
• PSA: 40.46000
• LogP: 7.13970
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Olean-12-ene-3,11-diol, (3b,11a)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids